Cas no 1005630-54-5 (1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine
• CAS No: 1005630-54-5
• MF: C₁₀H₇F₄N₃
• MW: 245.176295518875
• CID: 2621371
• PubChem ID: 17024705
• Update Time: 2025-10-12

1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine
• 1-[(2,3,5,6-tetrafluorophenyl)methyl]pyrazol-4-amine
• 1005630-54-5
• CS-0318931
• AKOS000305919
• 1-[(2,3,5,6-tetrafluorophenyl)methyl]-1H-pyrazol-4-amine
• STK312707

• MDL： MFCD04967238
• Inchi： 1S/C10H7F4N3/c11-7-1-8(12)10(14)6(9(7)13)4-17-3-5(15)2-16-17/h1-3H,4,15H2
• InChI Key： IIKSOROXFZKDFT-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CN1C=C(C=N1)N)F)F)F

Computed Properties

• Exact Mass: 245.05760988Da
• Monoisotopic Mass: 245.05760988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine

Introduction to 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine (CAS No. 1005630-54-5)

1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1005630-54-5, belongs to the pyrazole class of heterocyclic aromatic compounds. Pyrazoles are known for their diverse biological activities and have been extensively studied for their potential in drug development. The presence of a tetrafluorobenzyl substituent in the molecular structure imparts unique chemical properties that make this compound particularly interesting for synthetic and pharmacological applications.

The molecular structure of 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a tetrafluorobenzyl group at the 1-position and an amine group at the 4-position. The tetrafluorobenzyl moiety introduces four fluorine atoms into the aromatic ring, which can significantly influence the compound's reactivity, solubility, and metabolic stability. These fluorine atoms are electron-withdrawing and can enhance the compound's binding affinity to biological targets by improving its lipophilicity and electronic properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. The fluorine atoms in tetrafluorobenzyl can increase the metabolic stability of drugs by resisting hydrolysis and oxidation. This property is particularly valuable in drug development, where maintaining the integrity of the active pharmaceutical ingredient (API) over time is crucial. Additionally, fluorine atoms can modulate the electronic distribution of the molecule, affecting its interactions with biological receptors and enzymes.

One of the most compelling aspects of 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine is its potential as a building block for more complex pharmaceutical agents. The pyrazole core is a versatile scaffold that can be modified at various positions to create derivatives with tailored biological activities. Researchers have leveraged this flexibility to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. The tetrafluorobenzyl group provides a stable handle for further functionalization while maintaining the inherent pharmacological potential of the pyrazole ring.

Recent studies have highlighted the role of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole core have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The introduction of fluorine atoms into these molecules has been shown to improve their binding affinity and selectivity towards target enzymes. In particular, 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine has been investigated for its potential as an intermediate in synthesizing novel kinase inhibitors.

The synthesis of 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the pyrazole ring followed by functionalization with the tetrafluorobenzyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine has been studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising biological activity in vitro and in vivo. Its ability to interact with specific biological targets makes it a valuable candidate for further development into therapeutic agents. Researchers are particularly interested in exploring its potential as an antiviral or anticancer drug due to its structural features and known bioactivities associated with pyrazole derivatives.

One notable aspect of tetrafluorobenzyl compounds is their stability under various conditions. This stability is advantageous during drug formulation and storage, as it ensures that the API remains intact over time. Additionally, fluorinated compounds often exhibit better bioavailability compared to their non-fluorinated counterparts. These properties make 1-(2,3,5,6-tetrafluorobenzyl)-1H-pyrazol-4-amine an attractive candidate for clinical development.

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